N-Ethylthiophene-3-carboxamide

• IUPAC Name: N-ethylthiophene-3-carboxamide
• InChI: InChI=1S/C7H9NOS/c1-2-8-7(9)6-3-4-10-5-6/h3-5H,2H2,1H3,(H,8,9)
• InChI Key: PXBYRWXQWJIZNT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CSC=C1
• Molecular Formula: C7H9NOS
• DSSTOX Substance ID: DTXSID10879128
• Molecular Weight: 155.22 g/mol
• CAS RN: 150079-41-7

Description

Molecular Structure Analysis

The molecular structure of N-Ethylthiophene-3-carboxamide consists of seven carbon atoms, nine hydrogen atoms, one nitrogen atom, and one sulfur atom. The specific arrangement of these atoms forms the unique structure of the compound.

Scientific Research Applications

Bioengineering: Nanoparticle Synthesis

N-Ethylthiophene-3-carboxamide may play a role in the synthesis of nanoparticles. .

Biomedical Research: Antimicrobial Agents

Lastly, the potential antimicrobial properties of N-Ethylthiophene-3-carboxamide derivatives could be investigated for biomedical applications. .

Synthesis routes and methods I

Procedure details

A mixture of 3-thiophenecarboxylic acid (20 g, 178 mmol), thionyl chloride (30 mL), and DMF (5 drops) was stirred overnight, then was concentrated under vacuum and stripped several times from toluene to remove all traces of excess thionyl chloride. Pyridine (31.64 g, 400 mmol) was added dropwise to a mixture of this acid chloride and ethylamine hydrochloride in toluene (5 mL) and CH2Cl2 (50 mL). After stirring for 1 h, the reaction was washed with 10% aq HCl followed with water, then was dried (MgSO4), concentrated, and crystallized from ethyl acetate/hexanes to give 14.9 g of N-ethyl-3-thiophenecarboxamide as a tan solid, a 76% yield. m.p. 115°-117° C.

Synthesis routes and methods II

Procedure details

A mixture of thiophene-3-carboxylic acid (20.0 g, 178 mmol), thionyl chloride (30 mL, 411 mmol), and catalytic DMF (5 drops) was stirred at RT overnight. This solution was concentrated under vacuum, and stripped several times from toluene to remove all traces of excess thionyl chloride. Ethyl amine hydrochloride (29.03 g, 356 mmol) was then added to a solution of this crude acid chloride dissolved in CH2Cl2 (50 mL). Pyridine (31.64 g, 400 mmol) was added, and after 1 h of stirring the reaction was washed with 10% HCl followed with water, dried (MgSO4), concentrated, and recrystallized from EtOAc/hexanes to give 14.9 g of N-ethyl-3-thiophenecarboxamide as a tan solid, a 76% yield. m.p. 115°-117° C.